cis-Δ2-11-methyl-Dodecenoic Acid
cis-Δ2-11-methyl-Dodecenoic Acid
Both prokaryotes and eukaryotes depend on small signalling molecules for cell-cell communication. cis-Δ In a DSF bioassay, the minimum concentration of cis-Δ2-11-methyl-dodecenoic acid required for induction of a DSF biosensor was about 0.5 µM, which is 200-fold lower than that of the conformational isomer (trans-Δ2-11-methyl-dodecenoic acid) and 20,000-fold lower than that of the corresponding saturated fatty acid (11-methyl-dodecanoic acid).
Brand Name:
Vulcanchem
CAS No.:
677354-23-3
VCID:
VC0043719
InChI:
InChI=1S/C13H24O2/c1-12(2)10-8-6-4-3-5-7-9-11-13(14)15/h9,11-12H,3-8,10H2,1-2H3,(H,14,15)/b11-9-
SMILES:
CC(C)CCCCCCCC=CC(=O)O
Molecular Formula:
C13H24O2
Molecular Weight:
212.33 g/mol
cis-Δ2-11-methyl-Dodecenoic Acid
CAS No.: 677354-23-3
Reference Standards
VCID: VC0043719
Molecular Formula: C13H24O2
Molecular Weight: 212.33 g/mol
| CAS No. | 677354-23-3 |
|---|---|
| Product Name | cis-Δ2-11-methyl-Dodecenoic Acid |
| Molecular Formula | C13H24O2 |
| Molecular Weight | 212.33 g/mol |
| IUPAC Name | (Z)-11-methyldodec-2-enoic acid |
| Standard InChI | InChI=1S/C13H24O2/c1-12(2)10-8-6-4-3-5-7-9-11-13(14)15/h9,11-12H,3-8,10H2,1-2H3,(H,14,15)/b11-9- |
| Standard InChIKey | SNTXNGAQYNSTHI-LUAWRHEFSA-N |
| Isomeric SMILES | CC(C)CCCCCCC/C=C\C(=O)O |
| SMILES | CC(C)CCCCCCCC=CC(=O)O |
| Canonical SMILES | CC(C)CCCCCCCC=CC(=O)O |
| Description | Both prokaryotes and eukaryotes depend on small signalling molecules for cell-cell communication. cis-Δ In a DSF bioassay, the minimum concentration of cis-Δ2-11-methyl-dodecenoic acid required for induction of a DSF biosensor was about 0.5 µM, which is 200-fold lower than that of the conformational isomer (trans-Δ2-11-methyl-dodecenoic acid) and 20,000-fold lower than that of the corresponding saturated fatty acid (11-methyl-dodecanoic acid). |
| Synonyms | 11-methyl-2Z-dodecenoic acid |
| Reference | 1.Wang, L.H.,He, Y.,Gao, Y., et al. A bacterial cell-cell communication signal with cross-kingdom structural analogues. Molecular Microbiology 51(3), 903-912 (2004). |
| PubChem Compound | 11469920 |
| Last Modified | Nov 11 2021 |
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